Cas no 2228615-52-7 (2-(2-bromopropyl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(2-bromopropyl)-1-methyl-4-nitrobenzene
• CAS No: 2228615-52-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5898077
• PubChem ID: 165789254
• Update Time: 2025-10-05

2-(2-bromopropyl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1-methyl-4-nitrobenzene
• EN300-1922973
• 2228615-52-7

• Inchi： 1S/C10H12BrNO2/c1-7-3-4-10(12(13)14)6-9(7)5-8(2)11/h3-4,6,8H,5H2,1-2H3
• InChI Key： SGAZHVKZMRDWOO-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(2-bromopropyl)-1-methyl-4-nitrobenzene

Comprehensive Overview of 2-(2-bromopropyl)-1-methyl-4-nitrobenzene (CAS No. 2228615-52-7)

2-(2-bromopropyl)-1-methyl-4-nitrobenzene (CAS No. 2228615-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated nitroaromatic compound serves as a key intermediate in the synthesis of various bioactive molecules. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring efficient methods to produce such intermediates with minimal environmental impact.

The molecular structure of 2-(2-bromopropyl)-1-methyl-4-nitrobenzene features a benzene ring substituted with a nitro group (–NO₂), a methyl group (–CH₃), and a 2-bromopropyl side chain. This unique arrangement contributes to its reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions—processes frequently searched by synthetic chemists in academic and industrial settings. The compound's CAS number 2228615-52-7 is often used as a precise identifier in patent literature and chemical databases.

Recent studies highlight the role of 2-(2-bromopropyl)-1-methyl-4-nitrobenzene in developing pharmaceutical intermediates, particularly for drugs targeting neurological disorders—a hot topic in medicinal chemistry. Its structural motif appears in scaffolds investigated for enzyme inhibition, aligning with growing interest in targeted drug design. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, as reflected in frequent search queries about its purity assessment.

From an industrial perspective, manufacturers optimize synthesis routes for CAS 2228615-52-7 to meet demands from contract research organizations (CROs) and API producers. The compound’s stability under various storage conditions (a frequently asked question in technical forums) makes it suitable for global distribution. Regulatory-compliant documentation, including COA (Certificate of Analysis) and MSDS, accompanies commercial batches to ensure safe handling—a critical consideration for laboratories implementing ISO 9001 standards.

Emerging applications of 2-(2-bromopropyl)-1-methyl-4-nitrobenzene include its use in material science, where researchers explore its incorporation into advanced polymers with tailored electronic properties. This intersects with the booming field of organic electronics, addressing search trends related to conductive polymers and flexible substrates. Computational chemists also model its molecular interactions using DFT calculations, responding to the increasing integration of AI in chemical research.

Quality control protocols for CAS 2228615-52-7 emphasize residual solvent analysis and heavy metal testing—topics frequently queried by quality assurance professionals. Suppliers often highlight batch-to-batch consistency and scalability in product listings, addressing procurement concerns of bulk buyers. The compound’s shelf-life under nitrogen atmosphere is another practical aspect discussed in technical bulletins.

In academic circles, 2-(2-bromopropyl)-1-methyl-4-nitrobenzene serves as a case study for teaching retrosynthetic analysis—a fundamental skill in organic chemistry education. Its synthesis from commercially available p-nitrotoluene demonstrates key concepts like halogenation and side-chain modification, making it relevant to educational search queries about reaction mechanisms.

The market for CAS 2228615-52-7 reflects broader trends in fine chemicals procurement, with growing preference for suppliers offering custom synthesis and analytical support. Safety data sheets emphasize proper ventilation requirements and PPE recommendations during handling, addressing workplace safety searches. As regulatory landscapes evolve, documentation of REACH compliance becomes increasingly important for international transactions.

Future research directions may explore continuous flow chemistry approaches for producing 2-(2-bromopropyl)-1-methyl-4-nitrobenzene, aligning with industry’s shift toward process intensification. The compound’s potential in catalysis and ligand design also presents opportunities, particularly in developing asymmetric synthesis methodologies—an area witnessing exponential growth in publication activity.